Cas no 110482-75-2 (1-(chloromethyl)-4-octoxybenzene)

• Product Name: 1-(chloromethyl)-4-octoxybenzene
• CAS No: 110482-75-2
• MF: C₁₅H₂₃ClO
• MW: 254.795523881912
• MDL: MFCD11197432
• CID: 2606379
• Update Time: 2025-06-15

1-(chloromethyl)-4-octoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-4-octoxybenzene

• MDL： MFCD11197432
• Inchi： 1S/C15H23ClO/c1-2-3-4-5-6-7-12-17-15-10-8-14(13-16)9-11-15/h8-11H,2-7,12-13H2,1H3
• InChI Key： OFVQMKNVOIJMNJ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)OCCCCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-(chloromethyl)-4-octoxybenzene

Professional Introduction to Compound with CAS No. 110482-75-2 and Product Name: 1-(chloromethyl)-4-octoxybenzene

The compound identified by the CAS number 110482-75-2 and the product name 1-(chloromethyl)-4-octoxybenzene represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a chloromethyl group and an octoxy substituent on a benzene ring, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development.

Structurally, 1-(chloromethyl)-4-octoxybenzene consists of a benzene core substituted at the 4-position with an octyl ether group and at the 1-position with a chloromethyl group. This unique arrangement imparts distinct reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules. The chloromethyl moiety, in particular, is known for its ability to participate in nucleophilic addition reactions, while the octoxy group introduces steric hindrance and hydrophobicity, influencing solubility and interaction profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both ether and chloromethyl functionalities. These structural motifs are frequently found in lead compounds identified through high-throughput screening programs due to their ability to modulate biological pathways effectively. For instance, derivatives of 1-(chloromethyl)-4-octoxybenzene have been investigated for their interactions with enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The presence of both reactive sites allows for diverse functionalization strategies, enabling chemists to tailor properties such as potency, selectivity, and metabolic stability. Researchers have leveraged these characteristics to develop novel analogs with enhanced pharmacokinetic profiles. Notably, studies have demonstrated that modifications around the benzene ring can significantly alter binding affinities to target proteins, providing insights into structure-activity relationships (SAR).

The octoxy group in 1-(chloromethyl)-4-octoxybenzene also contributes to its solubility characteristics, which is a critical factor in drug formulation. Poor solubility often limits the bioavailability of small molecule drugs, making it essential to optimize molecular architecture for better dissolution rates. By incorporating an octyl ether moiety, this compound achieves a balance between lipophilicity and water solubility, facilitating its use in various pharmaceutical formulations.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(chloromethyl)-4-octoxybenzene's behavior. Molecular modeling techniques allow researchers to predict interactions with biological targets with high precision, reducing the need for extensive experimental screening. These simulations have been instrumental in identifying promising derivatives that may exhibit improved therapeutic efficacy while minimizing off-target effects.

In addition to its synthetic utility, this compound has shown promise in material science applications. The combination of aromatic stability provided by the benzene ring and functional reactivity offered by the chloromethyl group makes it a candidate for developing advanced polymers or coatings with tailored properties. Such materials could find applications in electronics, where precise control over molecular architecture is crucial for performance optimization.

The chemical synthesis of 1-(chloromethyl)-4-octoxybenzene involves multi-step processes that require careful optimization to ensure high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution or etherification reactions. Advances in catalytic methods have enabled more efficient production methods, reducing waste generation and energy consumption—a critical consideration in modern pharmaceutical manufacturing.

Evaluation of potential toxicological profiles is another key consideration when assessing compounds like 1-(chloromethyl)-4-octoxybenzene. While preliminary studies suggest moderate toxicity at higher concentrations, further research is needed to fully characterize its safety profile. Computational toxicology tools can aid in predicting potential hazards before extensive experimental testing is conducted.

The role of this compound in academic research continues to expand as new methodologies emerge. Its incorporation into interdisciplinary projects has fostered collaborations between organic chemists, biochemists, and pharmacologists working toward common goals such as drug discovery or material innovation. Such collaborative efforts are essential for translating laboratory findings into tangible benefits for society.

Looking ahead,1-(chloromethyl)-4-octoxybenzene remains a compelling subject for further investigation due to its structural features and functional diversity. Continued exploration of its derivatives promises to yield novel therapeutics or materials with applications spanning medicine and industry alike.